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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 2,6-Dichloro-3-nitropyridine (CAS No. 16013-85-7). Adherence to these
guidelines is paramount to ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Health Effects

2,6-Dichloro-3-nitropyridine is a hazardous substance that can cause significant health
effects. It is classified as an irritant and a sensitizer.[1][2][3]

Summary of Health Hazards:
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Hazard Description

Skin Irritation Causes skin irritation.[1][2][3][4]

o Causes serious eye irritation and may lead to
Eye Irritation . . i
chemical conjunctivitis.[1][2][3][4]

Causes respiratory tract irritation.[1][2][3]
Respiratory Irritation Inhalation may also cause delayed pulmonary
edema.[1][5]

May cause an allergic skin reaction upon re-
exposure.[1][3][4]

Skin Sensitization

May cause sensitization by inhalation, leading to
Respiratory Sensitization inflammation of mucous membranes and

eczematous eruptions in rare cases.[1][5]

May cause gastrointestinal irritation with
Ingestion symptoms such as nausea, vomiting, and
diarrhea.[1][5]

The toxicological properties of this substance have not been fully investigated.[1][5] Chronic
exposure may lead to delayed effects and allergic reactions in sensitive individuals.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory to prevent all routes
of exposure.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pim-resources.coleparmer.com/sds/48117.pdf
https://chemical-label.com/en/ghs/print-clp/16013-85-7/2-6-dichloro-3-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC186000500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48117.pdf
https://chemical-label.com/en/ghs/print-clp/16013-85-7/2-6-dichloro-3-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC186000500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48117.pdf
https://chemical-label.com/en/ghs/print-clp/16013-85-7/2-6-dichloro-3-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitropyridine
https://pim-resources.coleparmer.com/sds/48117.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8130660_EN.htm
https://pim-resources.coleparmer.com/sds/48117.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AC186000500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48117.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8130660_EN.htm
https://pim-resources.coleparmer.com/sds/48117.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8130660_EN.htm
https://pim-resources.coleparmer.com/sds/48117.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8130660_EN.htm
https://pim-resources.coleparmer.com/sds/48117.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specifications

Wear appropriate protective eyeglasses or
) chemical safety goggles conforming to OSHA's
Eye and Face Protection ] ] )
eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1]

Gloves: Wear appropriate protective gloves to
prevent skin exposure.[1] Nitrile gloves are
suitable for incidental contact, but for prolonged
handling, heavier-duty gloves should be
considered. Always inspect gloves for damage

Skin Protection before use and change them frequently.
Clothing: Wear appropriate protective clothing to
prevent skin exposure.[1] A standard lab coat
should be worn and fully buttoned. For larger
quantities or tasks with a higher risk of splashes,
a chemically resistant apron or coveralls are

recommended.

All handling of solid 2,6-Dichloro-3-nitropyridine
or its solutions should be conducted in a
certified chemical fume hood to minimize dust
and vapor inhalation.[4] If a fume hood is not
available, a NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved respirator is
required.[1][4] A respiratory protection program
that meets OSHA's 29 CFR 1910.134 and ANSI
Z88.2 requirements or European Standard EN
149 must be followed whenever workplace

conditions warrant respirator use.[1]

Operational Plan: Handling and Storage

A systematic approach to handling and storing 2,6-Dichloro-3-nitropyridine is essential for
maintaining a safe laboratory environment.

Handling Procedures:
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e Preparation:
o Ensure the work area within a certified chemical fume hood is clean and uncluttered.

o Verify that all necessary equipment, including a calibrated balance, appropriate glassware,
and spill containment materials, is readily accessible.

o Confirm that an emergency eyewash station and safety shower are unobstructed and
operational.

e Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood to control dust
and vapors.[4]

o Use a spatula or other appropriate tools to handle the solid material, avoiding the creation
of dust.[1]

o Keep the container tightly closed when not in use.[1][5]
e Post-Handling:

o Wash hands and any exposed skin thoroughly after handling.[1][5]

o Do not eat, drink, or smoke in the laboratory.[6][7]

o Remove and wash contaminated clothing before reuse; destroy contaminated shoes.[1][5]
Storage:
» Store in a tightly closed container.[1][5]

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents and strong bases.[1][4][5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][5]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention.[1][5]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention. Do NOT use mouth-to-

mouth resuscitation.[1][5]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

medical attention.[1][5]

Clean up spills immediately, observing all safety
precautions. Sweep up the solid material,

Spill avoiding dust generation, and place it into a
suitable container for disposal.[1] Ensure

adequate ventilation.[1]

Disposal Plan

Proper disposal of 2,6-Dichloro-3-nitropyridine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[4][7][8] Do not allow the product to
enter drains, other waterways, or soil.[8]
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o Contaminated Materials: Any materials that have come into contact with 2,6-Dichloro-3-
nitropyridine, such as gloves, weigh boats, and paper towels, must be considered
contaminated and disposed of as hazardous waste.

Workflow for Handling and Disposal

The following diagram outlines the logical workflow for the safe handling and disposal of 2,6-
Dichloro-3-nitropyridine.
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Workflow for Handling and Disposal of 2,6-Dichloro-3-nitropyridine
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Caption: Logical workflow for the safe handling and disposal of 2,6-Dichloro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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